Vorapaxar

• CAS: 618385-01-6

Safety & Regulatory Compliance

Proper Disposal of Vorapaxar: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Vorapaxar, a protease-activated receptor-1 (PAR-1) antagonist. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact, adhering to general best practices for hazardous pharmaceutical waste management. Researchers, scientists, and drug development professionals should always consult their institution's Environmental Health and Safety (EHS) department and local regulations for specific guidance.

Hazard Classification and Environmental Impact

Vorapaxar and its sulfate salt are classified as hazardous to the aquatic environment with long-lasting effects[1][2]. Therefore, it is imperative to prevent its release into drains, water courses, or the ground[1][3]. While not explicitly defined as a "Hazardous Chemical" by the OSHA Hazard Communication Standard, it is considered a pharmaceutical-related compound of unknown potency and should be handled with care[3].

Personal Protective Equipment (PPE)

Before handling Vorapaxar for disposal, ensure appropriate personal protective equipment is worn. This includes, but is not limited to:

• Protective gloves

• Protective clothing

• Eye and face protection

Step-by-Step Disposal Procedure for Vorapaxar Waste

The following steps outline the recommended procedure for the disposal of expired or unused Vorapaxar and contaminated materials in a laboratory setting.

Step 1: Segregation of Waste

• Isolate all Vorapaxar-containing waste from other laboratory waste streams. This includes pure compound, solutions, and any materials used in handling, such as contaminated vials, pipette tips, and absorbent pads.

Step 2: Waste Containment

• Place all Vorapaxar waste into a designated, properly labeled, and sealed hazardous waste container.

• It is best practice to use a black container, which is often designated for RCRA (Resource Conservation and Recovery Act) hazardous pharmaceutical waste.

• The container must be clearly labeled as "Hazardous Waste" and should identify the contents, including "Vorapaxar."

Step 3: Handling Spills

• In the event of a spill, absorb the material with a finely-powdered, liquid-binding material such as diatomite or universal binders.

• Collect the contaminated absorbent material and any other contaminated items and place them into the designated hazardous waste container.

• Decontaminate the surfaces and equipment by scrubbing with alcohol.

Step 4: Storage of Waste

• Store the sealed hazardous waste container in a secure, designated area away from incompatible materials.

• Ensure the storage area is well-ventilated.

Step 5: Final Disposal

• Arrange for the collection and disposal of the Vorapaxar waste through a licensed hazardous material disposal company.

• The recommended method of disposal is incineration in a facility equipped with an afterburner and scrubber to handle potentially hazardous combustion byproducts.

• Do not dispose of Vorapaxar down the drain or in the regular trash.

Contaminated Packaging:

• Dispose of contaminated packaging in the same manner as the product itself.

Quantitative Data Summary

Currently, there is no publicly available quantitative data specifying disposal concentration limits for Vorapaxar. The guiding principle is that any amount of expired or unused product, as well as any material contaminated with it, must be treated as hazardous waste.

Parameter	Value	Source
RCRA Classification	Not explicitly listed, but should be handled as hazardous due to environmental toxicity.	General Best Practice
Disposal Method	Incineration with afterburner and scrubber.
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.

Vorapaxar Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Vorapaxar in a laboratory setting.

Caption: Workflow for the safe disposal of Vorapaxar waste.

Disclaimer: The information provided is based on publicly available Safety Data Sheets and general guidelines for pharmaceutical waste disposal. It is not a substitute for a site-specific risk assessment and consultation with your institution's EHS department and licensed waste disposal professionals. Always ensure that all federal, state, and local regulations are followed.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cleanchemlab.com [cleanchemlab.com]

Essential Safety and Logistical Information for Handling Vorapaxar

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural and step-by-step guidance for the safe handling and disposal of Vorapaxar in a laboratory setting. Adherence to these protocols is essential to mitigate risks and ensure a safe research environment.

Hazard Identification and Safety Precautions

Vorapaxar is a potent pharmaceutical compound and has been evaluated by the National Institute for Occupational Safety and Health (NIOSH) for inclusion on its list of hazardous drugs.[1] It is classified as harmful if swallowed, causes skin and eye irritation, and may cause damage to organs through prolonged or repeated exposure. The primary risks associated with handling Vorapaxar include accidental ingestion, skin contact, and inhalation of dust particles.

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.
Skin Corrosion/Irritation	Causes skin irritation.
Serious Eye Damage/Irritation	Causes serious eye irritation.
Specific Target Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Vorapaxar. The following table outlines the minimum required PPE.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	N95 or higher-rated respirator	Recommended for all procedures involving solid Vorapaxar or where aerosolization may occur.
Hand Protection	Double Nitrile Gloves	Wear two pairs of chemotherapy-rated nitrile gloves. The outer glove should be changed immediately upon contamination.
Body Protection	Disposable Gown	A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs is required.
Eye Protection	Safety Goggles	Chemical splash goggles should be worn at all times.
Face Protection	Face Shield	A face shield should be worn in addition to safety goggles when there is a risk of splashes or aerosol generation.

Experimental Protocols: Safe Handling Workflow

The following workflow outlines the essential steps for safely handling Vorapaxar in a laboratory setting.

References

• 1. Federal Register :: NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings: Proposed Additions to the NIOSH Hazardous Drug List 2018 [federalregister.gov]